Cas no 2138011-79-5 (5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine)

5-Bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine is a brominated triazole derivative featuring a phenylethyl substituent at the N1 position. This compound is of interest in medicinal and agrochemical research due to its triazole core, which is known for its versatility in forming bioactive molecules. The bromine atom enhances reactivity, enabling further functionalization, while the phenylethyl group may influence lipophilicity and binding interactions. Its structural features make it a potential intermediate for the synthesis of pharmaceuticals, particularly in the development of antifungal, antiviral, or kinase-targeting agents. The compound's stability and synthetic accessibility further support its utility in exploratory chemistry and drug discovery applications.

5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine structure

2138011-79-5 structure

Product Name:5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine

CAS No:2138011-79-5

MF:C₁₀H₁₁BrN₄

MW:267.125140428543

CID:6340799

PubChem ID:165482049

Update Time:2025-05-24

5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine
- 2138011-79-5
- EN300-1108096
- Inchi： 1S/C10H11BrN4/c1-7(8-5-3-2-4-6-8)15-9(11)13-10(12)14-15/h2-7H,1H3,(H2,12,14)
- InChI Key： BSTFJUDBPBPISF-UHFFFAOYSA-N
- SMILES： BrC1=NC(N)=NN1C(C)C1C=CC=CC=1

Computed Properties

Exact Mass: 266.01671g/mol
Monoisotopic Mass: 266.01671g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 56.7Å²

5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1108096-0.05g	5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine	2138011-79-5	95%	0.05g	$1104.0	2023-10-27
Enamine	EN300-1108096-0.1g	5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine	2138011-79-5	95%	0.1g	$1157.0	2023-10-27
Enamine	EN300-1108096-0.25g	5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine	2138011-79-5	95%	0.25g	$1209.0	2023-10-27
Enamine	EN300-1108096-0.5g	5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine	2138011-79-5	95%	0.5g	$1262.0	2023-10-27
Enamine	EN300-1108096-1.0g	5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine	2138011-79-5		1g	$1315.0	2023-06-10
Enamine	EN300-1108096-2.5g	5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine	2138011-79-5	95%	2.5g	$2576.0	2023-10-27
Enamine	EN300-1108096-5.0g	5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine	2138011-79-5		5g	$3812.0	2023-06-10
Enamine	EN300-1108096-10.0g	5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine	2138011-79-5		10g	$5652.0	2023-06-10
Enamine	EN300-1108096-1g	5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine	2138011-79-5	95%	1g	$1315.0	2023-10-27
Enamine	EN300-1108096-5g	5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine	2138011-79-5	95%	5g	$3812.0	2023-10-27

5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine Related Literature

1. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on 5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine

Exploring the Properties and Applications of 5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine (CAS No. 2138011-79-5)

The compound 5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine (CAS No. 2138011-79-5) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a 1,2,4-triazole core substituted with a bromo group and a phenylethyl moiety, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential as a bioactive intermediate for designing novel therapeutic agents.

In recent years, the demand for triazole derivatives like 5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine has surged due to their diverse biological activities. These compounds are often explored for their antimicrobial, antifungal, and anti-inflammatory properties. The presence of the bromo substituent enhances the molecule's reactivity, enabling further functionalization for targeted applications. This aligns with the growing trend in precision medicine, where researchers seek tailored molecular structures to address specific health challenges.

The synthesis of 5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine typically involves multi-step organic reactions, including cyclization and substitution processes. Its CAS No. 2138011-79-5 serves as a critical identifier for researchers accessing chemical databases or patent literature. Given the rise of AI-driven drug discovery, this compound's structural features are often analyzed using computational chemistry tools to predict its binding affinity and pharmacokinetic properties.

From an industrial perspective, 5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine is frequently discussed in the context of high-throughput screening and combinatorial chemistry. Its modular design allows for rapid derivatization, making it a favorite among chemists working on fragment-based drug design. Moreover, the compound's stability under various conditions has prompted investigations into its use as a building block for more complex bioconjugates or small-molecule probes.

Environmental and sustainability considerations are also shaping research around this compound. Scientists are exploring green chemistry approaches to synthesize 5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine with reduced waste and energy consumption. This reflects broader industry shifts toward eco-friendly synthesis methods, a topic frequently searched by professionals in process chemistry forums.

In summary, 5-bromo-1-(1-phenylethyl)-1H-1,2,4-triazol-3-amine (CAS No. 2138011-79-5) represents a versatile and scientifically intriguing compound with wide-ranging applications. Its study bridges gaps between fundamental research and applied sciences, offering insights that could lead to breakthroughs in drug development and material science. As personalized medicine and targeted therapies continue to dominate scientific discourse, this molecule's relevance is expected to grow exponentially.